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Compound of Interest

Compound Name: PRX-08066

Cat. No.: B15614581 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the proper disposal of PRX-08066, a selective 5-HT2B

receptor antagonist. Adherence to these procedural guidelines is critical for minimizing

environmental impact and ensuring a safe laboratory environment.

Hazard and Safety Information
PRX-08066 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, preventing its release into the environment is a primary concern during

disposal.

Hazard Classification GHS Code Description

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life

Chronic aquatic toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Source: DC Chemicals Safety Data Sheet[1]
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Before handling PRX-08066 for disposal, it is mandatory to wear appropriate Personal

Protective Equipment (PPE). This includes:

Splash goggles

Full laboratory suit

Dust respirator

Chemical-resistant gloves

Boots

A self-contained breathing apparatus should be used to avoid inhalation of the product. It is

advisable to consult a safety specialist to ensure the selected protective clothing is sufficient.[2]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of PRX-08066.

Containment of Spills: In the event of a spill, collect the spillage.[1] For small spills, use

appropriate tools to place the material into a convenient waste disposal container. For large

spills, use a shovel for the same purpose.[2]

Waste Collection: Place all PRX-08066 waste, including any contaminated materials, into a

designated and clearly labeled waste container.

Avoid Environmental Release: Under no circumstances should PRX-08066 be disposed of

down the drain or in general waste.[1] Take care to prevent its release into the environment.

[1]

Approved Waste Disposal Facility: The container with PRX-08066 waste must be sent to an

approved waste disposal plant.[1] Contact your institution's Environmental Health and Safety

(EHS) department to identify the designated facility and to understand any specific local or

national regulations.

Hygiene: After handling, wash your skin thoroughly.[1] Do not eat, drink, or smoke when

using this product.[1]
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Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of PRX-08066.
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PRX-08066 Disposal Workflow

Storage and Stability
Proper storage is crucial to prevent accidental release and degradation. PRX-08066 powder

should be stored at -20°C for up to 3 years.[3] Stock solutions should be aliquoted to avoid

repeated freeze-thaw cycles and can be stored at -80°C for one year or -20°C for one month.

[3] The compound is stable under recommended storage conditions.[2]

By adhering to these procedures, you contribute to a safer research environment and ensure

the responsible management of chemical waste. Always consult your institution's specific

safety guidelines and the most recent Safety Data Sheet (SDS) for the chemicals you are

handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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